Cas no 1261587-79-4 (3,5-difluoro-2-pyridinesulfonyl Chloride)

• Product Name: 3,5-difluoro-2-pyridinesulfonyl Chloride
• CAS No: 1261587-79-4
• MF: C₅H₂ClF₂NO₂S
• MW: 213.589685916901
• MDL: MFCD18411876
• CID: 1222968
• PubChem ID: 55279957
• Update Time: 2025-04-20

3,5-difluoro-2-pyridinesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-pyridinesulfonyl chloride
• 3,5-Difluoropyridine-2-sulfonyl chloride
• AKOS006334944
• AS-46561
• MFCD18411876
• SY069312
• 1261587-79-4
• AMY5457
• 3,5-difluoropyridine-2-sulfonylchloride
• CS-0443525
• 2-Pyridinesulfonyl chloride, 3,5-difluoro-
• CS1929
• 3,5-difluoro-2-pyridinesulfonyl Chloride

• MDL： MFCD18411876
• Inchi： 1S/C5H2ClF2NO2S/c6-12(10,11)5-4(8)1-3(7)2-9-5/h1-2H
• InChI Key： CIOHIQODKNEMPI-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=CN=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 212.9462835g/mol
• Monoisotopic Mass: 212.9462835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų